3,5-dimethyl-4-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride
Overview
Description
3,5-Dimethyl-4-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride, commonly referred to as DMPP, is a small molecule that has been used in a variety of scientific research applications due to its unique properties. DMPP has been found to have a wide range of biochemical and physiological effects, making it a versatile tool for many laboratory experiments.
Mechanism of Action
The exact mechanism of action of DMPP is not yet fully understood. However, it is believed that DMPP acts as an agonist of the serotonin 5-HT2A receptor, which is a G-protein coupled receptor involved in the regulation of various physiological processes. It is also believed that DMPP may act as an antagonist of the dopamine D2 receptor, which is a G-protein coupled receptor involved in the regulation of various physiological processes.
Biochemical and Physiological Effects
DMPP has been found to have a wide range of biochemical and physiological effects. In vitro studies have shown that DMPP can inhibit the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin, norepinephrine, and dopamine. It has also been found to increase the levels of these neurotransmitters in the brain, which can lead to an increase in cognitive performance and mood. In addition, DMPP has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
DMPP has several advantages for use in laboratory experiments. It is a small molecule, making it easy to handle and store. It is also a relatively non-toxic compound, making it safe to use in experiments. Additionally, DMPP is relatively inexpensive, making it an attractive option for research. However, there are some limitations to using DMPP in laboratory experiments. DMPP is not very soluble in water, making it difficult to use in experiments that require aqueous solutions. Additionally, DMPP has a relatively short half-life, making it difficult to use in experiments that require long-term exposure to the compound.
Future Directions
Given its wide range of biochemical and physiological effects, there are many potential future directions for research using DMPP. One potential direction is to further investigate the effects of DMPP on the central nervous system and the immune system. Additionally, further research could be done to investigate the potential anti-inflammatory, anti-oxidant, and anti-cancer properties of DMPP. Additionally, further research could be done to investigate the potential use of DMPP as a novel therapeutic agent for various diseases and conditions. Finally, further research could be done to investigate the potential use of DMPP as a tool for drug discovery and development.
Synthesis Methods
DMPP can be synthesized in a few different ways, the most common of which is the reaction of ethyl 3,5-dimethyl-4-pyrrolidin-2-yl-1H-pyrazole-1-carboxylate with hydrochloric acid in the presence of anhydrous sodium carbonate or sodium bicarbonate. This reaction yields DMPP dihydrochloride, which is the most commonly used form of DMPP in research.
Scientific Research Applications
DMPP has been used in a variety of scientific research applications due to its unique properties. It has been used in studies investigating the effects of various compounds on cell metabolism, as well as in studies of the pharmacological effects of compounds on the central nervous system. DMPP has also been used in studies of the effects of various compounds on the immune system, as well as in studies of the effects of various compounds on cancer cells.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,5-dimethyl-4-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride involves the reaction of 3,5-dimethyl-1H-pyrazole with pyrrolidine followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "3,5-dimethyl-1H-pyrazole", "pyrrolidine", "hydrochloric acid" ], "Reaction": [ "Step 1: 3,5-dimethyl-1H-pyrazole is dissolved in anhydrous ethanol.", "Step 2: Pyrrolidine is added to the solution and the mixture is stirred at room temperature for 24 hours.", "Step 3: Hydrochloric acid is added dropwise to the reaction mixture until the pH reaches 2.", "Step 4: The resulting solid is filtered and washed with cold ethanol.", "Step 5: The solid is dried under vacuum to obtain 3,5-dimethyl-4-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride." ] } | |
CAS RN |
2768326-24-3 |
Product Name |
3,5-dimethyl-4-(pyrrolidin-2-yl)-1H-pyrazole dihydrochloride |
Molecular Formula |
C9H17Cl2N3 |
Molecular Weight |
238.2 |
Purity |
95 |
Origin of Product |
United States |
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